(2E)-N-methyl-4-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}formamido)but-2-enamide

• IUPAC Name: N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C18H25N3O4S/c1-14-9-12-21(13-10-14)26(24,25)16-7-5-15(6-8-16)18(23)20-11-3-4-17(22)19-2/h3-8,14H,9-13H2,1-2H3,(H,19,22)(H,20,23)/b4-3+
• InChI Key: BSYOHQRVEXYSGM-ONEGZZNKSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC=CC(=O)NC
• Isomeric SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC/C=C/C(=O)NC
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol
• CAS No.: 2210242-59-2

Description

(2E)-N-methyl-4-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}formamido)but-2-enamide ( 2210242-59-2) is a synthetic small molecule with a molecular formula of C18H25N3O4S and a molecular weight of 379.47 g/mol . It features a sulfonamide group linked to a 4-methylpiperidine moiety, a structural feature known to be of significant interest in medicinal chemistry. Research into compounds containing the 4-methylpiperidine-1-sulfonyl group has demonstrated that this functional group can contribute valuable biological properties. Specifically, studies on similar molecular scaffolds have shown promising antibacterial activities, suggesting this compound is a valuable candidate for researchers investigating new anti-infective agents . The presence of the but-2-enamide backbone may also offer potential for further chemical modification, making it a versatile intermediate in drug discovery programs. This product is intended for research purposes in laboratory settings only. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

(2E)-N-methyl-4-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}formamido)but-2-enamide, identified by its CAS number 724749-34-2, is a compound that has garnered attention for its potential biological activities. Its unique structure, featuring a piperidine moiety and sulfonyl group, suggests a range of pharmacological applications. This article reviews the biological activity of this compound, supported by relevant data and findings from diverse sources.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{22}N_{2}O_{5}S$ with a molecular weight of 354.4 g/mol. The structural characteristics include:

• Functional Groups :
  • Sulfonamide
  • Amide
  • Piperidine

These features may contribute to its interaction with biological targets.

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit significant anticancer activity. For instance, derivatives containing piperidine and sulfonamide groups have been shown to inhibit tumor growth in various cancer cell lines. In vitro studies demonstrated that such compounds can induce apoptosis in cancer cells by modulating apoptotic pathways and inhibiting cell proliferation.

Enzyme Inhibition

The compound is hypothesized to act as an inhibitor of specific enzymes involved in cancer progression. For example, related compounds have been reported to inhibit heparanase, an enzyme implicated in tumor metastasis. The IC50 values for these inhibitors range from 0.23 to 0.29 µM, suggesting potent activity against this target .

Compound	Target Enzyme	IC50 (µM)
Example A	Heparanase	0.23
Example B	Heparanase	0.29

Case Studies

A notable case study investigated the effects of piperidine derivatives on metabolic disorders. In this study, compounds similar to (2E)-N-methyl-4-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}formamido)but-2-enamide were administered to diabetic rats, resulting in significant reductions in blood glucose levels and improvements in lipid profiles.

Comparison with Similar Compounds

Structural Analog Analysis

The following table compares key structural and synthetic features of the target compound with related derivatives:

Compound Name	Key Substituents	Molecular Features	Synthesis Yield	Characterization Methods	Reference
(2E)-N-methyl-4-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}formamido)but-2-enamide (Target)	4-Methylpiperidine, (2E)-but-2-enamide	Sulfonamide, conjugated enamide	N/A	Not specified	N/A
N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-phenylbutanamide	Pyrimidine, saturated butanamide	Sulfonamide, non-conjugated amide	N/A	NMR, HRMS
N-[4-(3-Chloro-4-fluorophenylamino)-3-cyano-7-ethoxyquinolin-6-yl]-4-(dimethylamino)-2(E)-butenamide	Quinoline, chloro-fluorophenyl, conjugated enamide	Amide, halogenated aryl group	N/A	Not specified
Compounds 2e and 2f (from )	Piperidine, sulfonamide, aryl groups	Sulfonamide, tert-butyl/phenyl substituents	75%, 66%	¹H/¹³C NMR, HRMS, IR

Key Observations :

• Sulfonamide Linkage: All compounds feature sulfonamide groups, a common pharmacophore in enzyme inhibitors (e.g., carbonic anhydrase, kinase inhibitors). The 4-methylpiperidine in the target compound may enhance selectivity compared to pyrimidine or quinoline derivatives .

Bioactivity and Therapeutic Potential

Though direct evidence for the target compound’s bioactivity is lacking, inferences can be drawn from structurally similar molecules:

• Ferroptosis Induction: highlights that sulfonamide and amide-containing compounds (both synthetic and natural) can induce ferroptosis, a form of regulated cell death, in oral squamous cell carcinoma (OSCC). The target compound’s α,β-unsaturated amide may act as a Michael acceptor, modifying redox-sensitive cysteine residues in ferroptosis-related proteins (e.g., GPX4) .
• Antimicrobial and Anticancer Activity: Marine actinomycete-derived sulfonamides () and plant-derived amides () often exhibit antimicrobial or cytotoxic properties. The 4-methylpiperidine group in the target compound could enhance blood-brain barrier penetration, a feature critical for central nervous system-targeted therapies .

Pharmacokinetic and Physicochemical Properties

• Metabolic Stability : The conjugated enamide may resist hydrolysis compared to saturated amides, as seen in protease-resistant peptide mimetics .